Cas no 836-12-4 (Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]-)

• Product Name: Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]-
• CAS No: 836-12-4
• MF: C₇H₅F₃N₂O₃S
• MW: 254.186410665512
• MDL: MFCD00665841
• CID: 706831
• Update Time: 2025-08-04

Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]-
• [[1,4-DIHYDRO-4-OXO-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]THIO]-ACETIC ACID
• 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]Acetic acid
• 2-[[4-oxo-6-(trifluoromethyl)-1H-pyrimidin-2-yl]sulfanyl]acetic acid
• (6-Oxo-4-trifluormethyl-1,6-dihydro-pyrimidin-2-ylmercapto)-essigsaeure
• (6-oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-ylmercapto)-acetic acid
• 2-[4-Hydroxy-6-(trifluoromethyl)-2-pyrimidinylthio]acetic acid
• Acetic acid,[[4-hydroxy-6-(trifluoromethyl)-2-pyrimidinyl]thio]-(6CI,8CI)
• Aceticaci
• Aceticacid,[[1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-pyrimidinyl]thio]-(9CI)

• MDL： MFCD00665841
• Inchi： 1S/C7H5F3N2O3S/c8-7(9,10)3-1-4(13)12-6(11-3)16-2-5(14)15/h1H,2H2,(H,14,15)(H,11,12,13)
• InChI Key： WIYYPOWHFQWKAF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC(C(F)(F)F)=CC(N1)=O

Computed Properties

• Exact Mass: 253.99700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 108.35000
• LogP: 0.96540

Additional information on Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]-

Recent Advances in the Study of Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- (CAS: 836-12-4)

The compound Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- (CAS: 836-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinylthio moiety and trifluoromethyl group, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have explored its potential applications in treating various diseases, including cancer and inflammatory disorders, due to its ability to modulate key biological pathways.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinases involved in cell proliferation and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- effectively targets the ATP-binding site of certain kinases, leading to significant anti-proliferative effects in cancer cell lines. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with amino acid residues in the kinase active site. These findings provide a structural basis for further optimization of this compound as a therapeutic agent.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's potential in addressing antibiotic resistance. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- exhibited notable activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for developing novel antimicrobial agents in an era of increasing antibiotic resistance.

The synthesis and optimization of Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- have also seen significant advancements. Recent work published in Organic Process Research & Development (2024) described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices. These process improvements are crucial for scaling up production for potential clinical applications.

Pharmacokinetic studies of this compound have provided valuable insights into its drug-like properties. Research conducted in 2023 and published in Drug Metabolism and Disposition characterized the absorption, distribution, metabolism, and excretion (ADME) profile of Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- in animal models. The results indicated favorable oral bioavailability and tissue distribution, with moderate metabolic stability. These findings support further development of this compound as a potential oral therapeutic agent, though additional optimization may be required to improve its metabolic stability in humans.

Looking forward, the unique chemical structure and demonstrated biological activities of Aceticacid, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]- position it as a promising scaffold for drug discovery. Current research efforts are focused on exploring its potential in additional therapeutic areas, including neurodegenerative diseases and autoimmune disorders. The compound's versatility, combined with recent synthetic and analytical advancements, suggests that it will continue to be an important subject of study in chemical biology and medicinal chemistry research in the coming years.